Cas no 1448060-35-2 (1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 1448060-35-2
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 6275783
• PubChem ID: 71807883
• Update Time: 2025-05-18

1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea
• AKOS024562374
• 1-[2-(4-methoxyphenyl)ethyl]-3-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}urea
• F6439-4187
• 1-(4-methoxyphenethyl)-3-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)urea
• 1448060-35-2

• Inchi： 1S/C20H23N5O2/c1-27-18-4-2-16(3-5-18)6-12-22-20(26)23-13-15-25-14-9-19(24-25)17-7-10-21-11-8-17/h2-5,7-11,14H,6,12-13,15H2,1H3,(H2,22,23,26)
• InChI Key： CNTXYPBQYZGYHM-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C=CC(=CC=1)OC)NCCN1C=CC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea

Comprehensive Overview of 1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 1448060-35-2)

The compound 1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 1448060-35-2) is a urea derivative with a unique molecular structure that combines a pyridinylpyrazole moiety and a methoxyphenylethyl group. This structure makes it a subject of interest in medicinal chemistry and drug discovery, particularly for its potential applications in kinase inhibition and signal transduction modulation. Researchers are increasingly exploring its role in targeted therapies, especially in the context of cancer research and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors like 1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea has surged due to their specificity and efficacy in biochemical assays. The compound's pyridine and pyrazole rings contribute to its ability to interact with protein binding sites, making it a promising candidate for structure-activity relationship (SAR) studies. Its CAS No. 1448060-35-2 is frequently searched in scientific databases, reflecting its growing relevance in pharmacological research.

One of the key hot topics surrounding this compound is its potential as a selective inhibitor for tyrosine kinases, which are critical in cell proliferation and disease progression. Users often search for "urea-based kinase inhibitors" or "pyridinylpyrazole derivatives in drug design," highlighting the intersection of this molecule with cutting-edge therapeutics. Additionally, its methoxyphenyl group has been linked to improved bioavailability, a feature highly sought after in drug development.

The synthetic pathway for 1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea involves multi-step organic synthesis, including condensation reactions and urea formation. Researchers often optimize these steps to enhance yield and purity, as documented in peer-reviewed journals. The compound's solubility and stability under physiological conditions are also critical parameters for its preclinical evaluation.

From an SEO perspective, terms like "CAS 1448060-35-2 supplier" and "1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea synthesis" are frequently queried, indicating strong commercial and academic interest. The compound's molecular weight (~425.5 g/mol) and logP value are additional data points often sought by chemists and pharmacologists.

In summary, 1-2-(4-methoxyphenyl)ethyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea represents a compelling case study in rational drug design. Its multifunctional structure and biological activity align with current trends in personalized medicine and high-throughput screening. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutic agents.